Synthesis of 2-(4-Methyl-1,3-thiazol-2-yl)acetamide: An In-depth Technical Guide
Synthesis of 2-(4-Methyl-1,3-thiazol-2-yl)acetamide: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of 2-(4-methyl-1,3-thiazol-2-yl)acetamide, a key intermediate in the development of various pharmaceutical compounds. This document details the synthetic pathway, experimental protocols, and relevant characterization data.
Synthetic Pathway Overview
The synthesis of 2-(4-methyl-1,3-thiazol-2-yl)acetamide is typically achieved through a two-step process. The first step involves the synthesis of the core heterocyclic structure, 2-amino-4-methylthiazole, via the Hantzsch thiazole synthesis. This is followed by the acylation of the 2-amino group to yield the final acetamide product.
Caption: Overall synthetic pathway for 2-(4-Methyl-1,3-thiazol-2-yl)acetamide.
Experimental Protocols
Step 1: Synthesis of 2-Amino-4-methylthiazole
This procedure is adapted from a well-established method.[1]
Reaction:
Caption: Hantzsch synthesis of 2-amino-4-methylthiazole.
Materials:
| Reagent | Molar Mass ( g/mol ) | Amount (g) | Moles |
| Thiourea | 76.12 | 76.0 | 1.0 |
| Chloroacetone | 92.53 | 92.5 | 1.0 |
| Sodium Hydroxide | 40.00 | 200.0 | 5.0 |
| Diethyl Ether | 74.12 | ~300 mL | - |
| Water | 18.02 | 200 mL | - |
Procedure:
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Suspend thiourea (76.0 g, 1.0 mol) in water (200 mL) in a 500-mL flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer.
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With stirring, add chloroacetone (92.5 g, 1.0 mol) dropwise over 30 minutes. The reaction is exothermic, and the thiourea will dissolve.
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After the addition is complete, reflux the yellow solution for two hours.
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Cool the reaction mixture and, with continuous stirring, add solid sodium hydroxide (200 g) in portions while maintaining cooling.
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Separate the upper oily layer. Extract the aqueous layer three times with diethyl ether (100 mL each).
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Combine the oil and ethereal extracts and dry over solid sodium hydroxide (30 g).
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Filter the solution to remove any tar.
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Remove the ether by distillation on a steam bath.
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Distill the residual oil under reduced pressure. The product, 2-amino-4-methylthiazole, is collected at 130-133°C at 18 mm Hg.[1]
Yield and Characterization:
| Property | Value |
| Yield | 80-85.5 g (70-75%)[1] |
| Melting Point | 44-45°C[1] |
| Appearance | Crystalline solid |
Step 2: Synthesis of 2-(4-Methyl-1,3-thiazol-2-yl)acetamide
This protocol is a general method based on the acylation of 2-aminothiazole derivatives.[2]
Reaction:
Caption: Acylation of 2-amino-4-methylthiazole.
Materials:
| Reagent | Molar Mass ( g/mol ) | Amount | Moles |
| 2-Amino-4-methylthiazole | 114.17 | 11.4 g | 0.1 |
| Acetyl Chloride | 78.50 | 8.6 g (7.8 mL) | 0.11 |
| Dry Acetone | 58.08 | 100 mL | - |
| Triethylamine (optional, as base) | 101.19 | 11.1 g (15.3 mL) | 0.11 |
Procedure:
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Dissolve 2-amino-4-methylthiazole (11.4 g, 0.1 mol) in dry acetone (100 mL) in a flask equipped with a reflux condenser and a dropping funnel.
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If using a base, add triethylamine (11.1 g, 0.11 mol) to the solution.
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Slowly add acetyl chloride (8.6 g, 0.11 mol) to the stirred solution. An exothermic reaction may occur.
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After the addition is complete, reflux the mixture for 2-3 hours.
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Cool the reaction mixture and pour it into cold water.
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Collect the resulting precipitate by filtration.
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Wash the solid with cold water and then a small amount of cold acetone.
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Recrystallize the crude product from a suitable solvent such as ethanol or an ethanol-water mixture to obtain pure 2-(4-methyl-1,3-thiazol-2-yl)acetamide.
Characterization Data for 2-(4-Methyl-1,3-thiazol-2-yl)acetamide
| Property | Value |
| Molecular Formula | C6H8N2OS[3] |
| Molecular Weight | 156.21 g/mol [3] |
| CAS Number | 173739-73-6[3] |
| Appearance | Solid |
Spectroscopic Data (Predicted/Typical):
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¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~7.0 (s, 1H, thiazole-H), ~3.5 (s, 2H, CH₂), ~2.4 (s, 3H, CH₃), ~7.5 (br s, 1H, NH), ~5.5 (br s, 1H, NH).
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¹³C NMR (CDCl₃, 100 MHz): δ (ppm) ~170 (C=O), ~160 (C2-thiazole), ~150 (C4-thiazole), ~110 (C5-thiazole), ~40 (CH₂), ~17 (CH₃).
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Mass Spectrometry (EI): m/z (%) 156 (M+), 114, 98, 43.
Experimental Workflow
Caption: Step-by-step experimental workflow for the synthesis.
